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Compound of Interest

Compound Name: Phenoxypropazine

Cat. No.: B154385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a viable synthetic pathway for

phenoxypropazine, chemically known as (1-methyl-2-phenoxyethyl)hydrazine.

Phenoxypropazine is a non-selective, irreversible monoamine oxidase inhibitor (MAOI) of the

hydrazine class that was previously used as an antidepressant. This document details the

chemical reactions, experimental procedures, and quantitative data associated with its

synthesis, intended for an audience with a strong background in organic chemistry.

Overview of the Synthetic Pathway
The synthesis of phenoxypropazine can be efficiently achieved through a two-step process.

The first step involves the synthesis of the key intermediate, 1-phenoxy-2-propanone, via a

Williamson ether synthesis. The subsequent step is a reductive amination of the ketone with

hydrazine to yield the final product, phenoxypropazine.
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Step 1: Williamson Ether Synthesis

Step 2: Reductive Amination
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Step 1: Williamson Ether Synthesis

Mix Phenol, K₂CO₃, KI in Acetone Heat to 60°C Add Chloroacetone dropwise Stir for 3h

Filtration

Remove inorganic salts

Solvent Removal

Remove Acetone under reduced pressure

Purification

Column Chromatography

1-Phenoxy-2-propanone

Step 2: Reductive Amination

Dissolve Ketone in Ethanol Add Hydrazine Hydrate Stir for 2-3h to form Hydrazone

Catalytic Hydrogenation

Add Raney Nickel Hydrogen atmosphere Stir at 25-50°C

Filtration

Remove Catalyst

Solvent Removal

Remove Ethanol

Final Purification

Vacuum Distillation or Crystallization

Phenoxypropazine
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of
Phenoxypropazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154385#phenoxypropazine-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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